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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals debug parallel

code on NVIDIA H100 GPUs.

Frequently Asked Questions (FAQs)
Q1: My application is running slower than expected on the H100. How can I identify

performance bottlenecks?

A1: To identify performance bottlenecks on the H100, you should start with a high-level system-

wide analysis using NVIDIA Nsight™ Systems.[1] This tool helps visualize your application's

interaction with the CPU and GPU, highlighting issues like excessive data transfers between

the host and device, inefficient kernel execution patterns, or underutilization of GPU resources.

[1] For a more in-depth analysis of individual CUDA kernels, you can use NVIDIA Nsight™

Compute. This tool provides detailed performance metrics and allows for line-by-line analysis to

pinpoint inefficiencies within your kernel code.

Q2: I'm encountering a "CUDA error: no kernel image is available for execution on the device"

with my PyTorch application. What does this mean and how can I fix it?

A2: This error typically indicates an incompatibility between the version of PyTorch you are

using and the CUDA compute capability of the H100 GPU (sm_90).[2] Your current PyTorch

installation may not have been compiled with support for the Hopper architecture. To resolve

this, you should ensure you are using a version of PyTorch that is compatible with CUDA 11.8
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or newer and has been built to support the sm_90 architecture. You can check the PyTorch

website for the correct installation command for your environment. In some cases, building

PyTorch from source with the appropriate flags for the H100 architecture may be necessary.[2]

Q3: My program crashes with a generic "error occurred on GPUID: 100". What are the initial

steps to debug this?

A3: This error suggests that the system is trying to access a GPU with an ID that doesn't exist

or is inaccessible.[3] The first step is to verify the available GPUs and their IDs in your system.

You can do this by running the nvidia-smi command in your terminal. This will list all detected

NVIDIA GPUs and their corresponding IDs. Ensure that your code is configured to use the

correct and available GPU IDs. If you are working in a multi-GPU cluster, this error can also

point to issues with how GPU resources are being managed and allocated across different

nodes.

Q4: What are some common initial troubleshooting steps for any NVIDIA H100 GPU error in a

Linux environment?

A4: For any general H100 GPU error, a systematic approach is recommended.[4]

Check GPU Detection: Run lspci | grep NVIDIA to ensure the system recognizes the GPU.[4]

Verify Driver Communication: Execute nvidia-smi to confirm that the NVIDIA driver is

installed correctly and can communicate with the GPU.[4][5] If this command fails, it often

points to a driver issue.[5][6]

Inspect System Logs: Check system logs like /var/log/syslog or use dmesg to look for any

GPU-related error messages.[7]

Monitor GPU Status: Use nvidia-smi -q to get detailed information about the GPU's state,

including temperature and power draw, to rule out overheating or power issues.[4]

Troubleshooting Guides
Guide 1: Resolving CUDA Driver and Toolkit Installation
Issues
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This guide provides a step-by-step protocol for diagnosing and fixing common driver and toolkit

problems on H100 systems.

Experimental Protocol:

Verify Kernel and Driver Versions: Ensure that the installed NVIDIA driver version is

compatible with your Linux kernel version. A mismatch can lead to the driver failing to load.

[6] You can check the kernel version with uname -r.

Purge Existing Installations: If you suspect a faulty installation, it's best to completely remove

the existing NVIDIA drivers. Use sudo apt-get purge nvidia-* on Debian-based systems or

the equivalent for your distribution.

Install Recommended Drivers: It is highly recommended to install drivers from your Linux

distribution's official repositories if possible, as these are typically well-tested. Use a

command like sudo ubuntu-drivers autoinstall on Ubuntu.

Reboot and Verify: After installation, reboot your system. Then, run nvidia-smi to confirm the

driver is loaded and the H100 GPU is recognized.[4]

Check CUDA Toolkit Compatibility: Ensure that the version of the CUDA Toolkit you have

installed is compatible with the NVIDIA driver version. The release notes for each CUDA

Toolkit version specify the minimum required driver version.

Guide 2: Debugging Parallel Code with CUDA-GDB
This guide outlines the methodology for using CUDA-GDB to debug parallel scientific

applications.

Experimental Protocol:

Compile with Debug Symbols: Compile your CUDA application with the -g and -G flags in

nvcc. This includes the necessary debug information for both host and device code.

Launch with CUDA-GDB: Start your application with CUDA-GDB by running cuda-gdb .

Set Breakpoints: You can set breakpoints in your host code (e.g., break main) and your

device code (e.g., break my_kernel).
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Run and Inspect: Use the run command to start your application. When a breakpoint is hit,

you can inspect variables, examine the call stack, and step through the code on both the

CPU and GPU.

Analyze Kernel State: When stopped inside a kernel, you can switch between different

blocks and threads to inspect their state, which is crucial for identifying race conditions or

incorrect memory access in parallel code.

Quantitative Data Summary
Debugging Tool Primary Use Case Granularity

Supported
Architectures

NVIDIA Nsight

Systems

System-level

performance analysis

High-level (Kernel

launches, memory

transfers)

Pascal and newer

NVIDIA Nsight

Compute

In-depth kernel

profiling

Low-level (Line-by-line

kernel analysis)
Volta and newer

CUDA-GDB
Interactive debugging

of CUDA applications

Code-level (Host and

device code)

All CUDA-enabled

GPUs

nvdebug

Collection of out-of-

band BMC logs for

server issues

System and hardware

logs

DGX H100/H200

systems

Visualizations
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Debugging Workflow
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Profile with Nsight Systems
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Profile Kernel with Nsight Compute

Yes

Debug with CUDA-GDB

No (Crash/Hang)

Kernel Issue Found?

No

Fix Application Code

Yes

Resolution

Click to download full resolution via product page

Caption: A typical workflow for debugging performance issues and errors on H100 GPUs.
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Signaling Pathway for a CUDA Error

CUDA API Call Returns Error

Check System Logs (dmesg, syslog)

Run nvidia-smi

Hardware Fault Detected?

Driver Not Loaded/Communicating?

Reinstall NVIDIA Driver

YesNo

Contact Hardware Vendor/NVIDIA Support

Yes

Application-Specific Error

No

Click to download full resolution via product page

Caption: A decision-making pathway for troubleshooting a generic CUDA error.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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